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Compound of Interest

Compound Name: Methyl N-formylanthranilate

Cat. No.: B1584009

An In-Depth Technical Guide to Methyl N-
formylanthranilate

This guide provides a comprehensive technical overview of Methyl N-formylanthranilate, a
significant aroma chemical. Tailored for researchers, scientists, and professionals in drug
development and fine chemicals, this document delves into the compound's chemical structure,
physicochemical properties, synthesis, analytical methodologies, and applications, grounding
all claims in authoritative data.

Core Chemical Identity

Methyl N-formylanthranilate, systematically known as Methyl 2-formamidobenzoate, is an
organic compound classified as an amidobenzoic acid.[1] It is a derivative of methyl
anthranilate, a common fragrance and flavor ingredient. The introduction of a formyl group to
the nitrogen atom significantly modulates its chemical and sensory characteristics.

Key Identifiers:
¢ Chemical Name: Methyl N-formylanthranilate[1]

e Synonyms: Methyl 2-formamidobenzoate, Methyl o-formamidobenzoate, N-Formylanthranilic
acid methyl ester[1][2]

o CAS Number: 41270-80-8[1]
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e Molecular Formula: CoHoaNO3[1][3]

e Molecular Weight: 179.17 g/mol [1][3]

« InChl Key: HRNPZFOYXWWMFL-UHFFFAOY SA-N[3][4]

Below is a diagram illustrating the logical relationship of its core identifiers.
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Caption: Core Identifiers of Methyl N-formylanthranilate.
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Physicochemical and Organoleptic Properties

Methyl N-formylanthranilate is a yellowish solid at room temperature, characterized by a
distinct fruity, grape-like aroma.[1][2] Its physical and chemical properties are crucial for its
application in various formulations.

Property Value Source(s)
Appearance Yellowish solid [1]

Odor Fruity, grape-like [2]

Melting Point 52-53.5°C [1][5]
Boiling Point 367.8 °C at 760 mmHg [1]

Density 1.243 g/cm3 [1][5]

Flash Point 176.3 °C [1]

Water Solubility Slightly soluble [1][5]
Solubility Soluble in ethanol [1]
Refractive Index 1.578 [1]

Synthesis Protocol: Formylation of Methyl
Anthranilate

The synthesis of Methyl N-formylanthranilate is most commonly achieved through the
formylation of methyl anthranilate. This process involves the introduction of a formyl group (-
CHO) onto the nitrogen atom of the amino group. A well-established method utilizes formic acid
as the formylating agent, often in the presence of a dehydrating agent or under conditions that
facilitate the removal of water.

Reaction Principle: The lone pair of electrons on the nitrogen atom of methyl anthranilate acts
as a nucleophile, attacking the carbonyl carbon of formic acid. A subsequent dehydration step
yields the N-formylated product.

Experimental Protocol:
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e Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve methyl anthranilate in a suitable solvent such as toluene.

» Addition of Formylating Agent: Add an equimolar amount of formic acid to the solution. For
enhanced reactivity, a slight excess of formic acid can be used.

e Reaction Conditions: Heat the mixture to reflux for several hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Wash the
organic layer sequentially with a saturated sodium bicarbonate solution to neutralize excess
formic acid, followed by a brine solution.

« |solation and Purification: Dry the organic layer over anhydrous sodium sulfate and filter.
Remove the solvent under reduced pressure to obtain the crude product. Further purification
can be achieved by recrystallization from a suitable solvent system, such as ethanol/water,
to yield pure Methyl N-formylanthranilate.

Below is a conceptual workflow for the synthesis of Methyl N-formylanthranilate.
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Caption: Synthesis Workflow of Methyl N-formylanthranilate.
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Analytical Characterization

To ensure the purity and confirm the identity of synthesized Methyl N-formylanthranilate, a
combination of analytical techniques is employed.

High-Performance Liquid Chromatography (HPLC): A validated HPLC method is essential for
assessing the purity of the compound. While specific methods for Methyl N-
formylanthranilate are not abundant in public literature, methods for the structurally similar
methyl anthranilate can be adapted.[6] A reverse-phase C18 column with a mobile phase of
acetonitrile and water, coupled with UV detection, would be a suitable starting point.[6]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is invaluable for both
identification and quantification. The mass spectrum will show a molecular ion peak
corresponding to its molecular weight, and the fragmentation pattern will be characteristic of
the molecule's structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
definitive methods for structural elucidation. The *H NMR spectrum would show
characteristic peaks for the aromatic protons, the methyl ester protons, the N-H proton, and
the formyl proton, with specific chemical shifts and coupling patterns.

Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional
groups, such as the ester carbonyl, the amide carbonyl, and the N-H bond.

The following diagram outlines a typical analytical workflow for quality control.
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Caption: Analytical Workflow for Quality Control.

Applications and Industrial Relevance

Methyl N-formylanthranilate is primarily utilized in the flavor and fragrance industries.[1][2]

e Fragrance Industry: Its fruity and grape-like notes make it a valuable component in
perfumes, colognes, and scented personal care products, where it can enhance floral and
fruity accords.[2]

e Flavor Industry: It is used in low concentrations to impart grape and berry nuances to a
variety of food and beverage products.[2]

o Chemical Intermediate: It can also serve as an intermediate in the synthesis of other aroma
chemicals and potentially in the development of pharmaceutical compounds.[2]

Safety and Regulatory Information

While generally considered to have low toxicity, proper handling procedures should always be
followed.[2] This includes using personal protective equipment such as gloves and goggles,
and working in a well-ventilated area to avoid inhalation of dust or vapors.[2] It is important to
note that the structurally related compound, Methyl N-methylanthranilate, has been subject to
regulatory review regarding its phototoxic potential and nitrosamine formation.[7][8][9]
Therefore, it is prudent to consider these aspects in the safety assessment of Methyl N-
formylanthranilate, especially in applications involving exposure to UV light.

Conclusion

Methyl N-formylanthranilate is a versatile aroma chemical with a well-defined chemical profile
and established applications. A thorough understanding of its synthesis, analytical
characterization, and safety considerations is paramount for its effective and responsible use in
research and commercial applications. The methodologies and data presented in this guide
provide a solid foundation for professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1584009?utm_src=pdf-body
https://www.echemi.com/products/pd2109081088-methyl-2-formamidobenzoate.html
https://www.chemicalbull.com/products/methyl-formyl-anthranilate
https://www.chemicalbull.com/products/methyl-formyl-anthranilate
https://www.chemicalbull.com/products/methyl-formyl-anthranilate
https://www.chemicalbull.com/products/methyl-formyl-anthranilate
https://www.chemicalbull.com/products/methyl-formyl-anthranilate
https://www.chemicalbull.com/products/methyl-formyl-anthranilate
https://www.jesozio.com/en/methyl-n-methylanthranilate-new-conditions-of-use/
https://ec.europa.eu/health/scientific_committees/consumer_safety/docs/sccs_o_075.pdf
https://www.cosmeticscare.eu/en/new-conditions-of-use-of-methyl-n-methylanthranilate/
https://www.benchchem.com/product/b1584009?utm_src=pdf-body
https://www.benchchem.com/product/b1584009?utm_src=pdf-body
https://www.benchchem.com/product/b1584009?utm_src=pdf-body
https://www.benchchem.com/product/b1584009?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

. echemi.com [echemi.com]

. Buy Methyl N-methylanthranilate For Soaps & Lotions [chemicalbull.com]

. Methyl N-formylanthranilate [webbook.nist.gov]

. Methyl N-formylanthranilate [webbook.nist.gov]

. fic.alfa-chemistry.com [ffc.alfa-chemistry.com]

. benchchem.com [benchchem.com]

. METHYL-N-METHYLANTHRANILATE NEW CONDITIONS OF USE - Sozio [jesozio.com]

. ec.europa.eu [ec.europa.eu]

°
(] [e0] ~ (o)) )] EaN w N -

. cosmeticscare.eu [cosmeticscare.eu]

 To cite this document: BenchChem. [Methyl N-formylanthranilate chemical structure and
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584009#methyl-n-formylanthranilate-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.echemi.com/products/pd2109081088-methyl-2-formamidobenzoate.html
https://www.chemicalbull.com/products/methyl-formyl-anthranilate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C53405053
https://webbook.nist.gov/cgi/cbook.cgi?ID=C53405053&Mask=2000
https://ffc.alfa-chemistry.com/product/methyl-n-formylanthranilate-cas-41270-80-8-386899.html
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Validated_HPLC_Methods_for_the_Detection_of_Methyl_N_methylanthranilate.pdf
https://www.jesozio.com/en/methyl-n-methylanthranilate-new-conditions-of-use/
https://ec.europa.eu/health/scientific_committees/consumer_safety/docs/sccs_o_075.pdf
https://www.cosmeticscare.eu/en/new-conditions-of-use-of-methyl-n-methylanthranilate/
https://www.benchchem.com/product/b1584009#methyl-n-formylanthranilate-chemical-structure-and-properties
https://www.benchchem.com/product/b1584009#methyl-n-formylanthranilate-chemical-structure-and-properties
https://www.benchchem.com/product/b1584009#methyl-n-formylanthranilate-chemical-structure-and-properties
https://www.benchchem.com/product/b1584009#methyl-n-formylanthranilate-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584009?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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